Cas no 52315-08-9 (3-benzylbenzaldehyde)

• Product Name: 3-benzylbenzaldehyde
• CAS No: 52315-08-9
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD22682684
• CID: 359927
• PubChem ID: 13102743
• Update Time: 2025-06-07

3-benzylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(phenylmethyl)-
• 3-benzylbenzaldehyde
• EN300-6764674
• AKOS025212460
• RMOKWSUUUYFPRQ-UHFFFAOYSA-N
• MFCD22682684
• CCA31508
• 52315-08-9
• Z1511745300
• FT-0716550
• 3-(Phenylmethyl)benzaldehyde
• 3-Benzyl-benzaldehyde
• DTXSID30518229
• SCHEMBL417837
• DA-24091
• HS-4390
• G66624

• MDL： MFCD22682684
• Inchi： 1S/C14H12O/c15-11-14-8-4-7-13(10-14)9-12-5-2-1-3-6-12/h1-8,10-11H,9H2
• InChI Key： RMOKWSUUUYFPRQ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 196.08886
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

3-benzylbenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-benzylbenzaldehyde

3-Benzylbenzaldehyde: A Comprehensive Overview

3-Benzylbenzaldehyde, also known as CAS No. 52315-08-9, is a versatile aromatic aldehyde with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which consists of a benzene ring substituted with a benzyl group at the meta position and an aldehyde group at the para position. The molecular formula of 3-benzylbenzaldehyde is C14H12O, and it has a molecular weight of 196.24 g/mol.

The synthesis of 3-benzylbenzaldehyde can be achieved through several methods, including Friedel-Crafts acylation, which involves the reaction of benzene with an acyl chloride in the presence of a Lewis acid catalyst such as AlCl3. Another method involves the oxidation of the corresponding alcohol using oxidizing agents like KMnO4 or CrO3 under specific conditions. These methods have been optimized in recent studies to improve yield and purity, making 3-benzylbenzaldehyde more accessible for industrial and research purposes.

3-Benzylbenzaldehyde has gained attention in the field of materials science due to its ability to form stable coordination complexes with transition metals. Recent research has demonstrated that these complexes exhibit unique catalytic properties, making them promising candidates for use in organic synthesis reactions such as aldol condensations and Michael additions. Furthermore, the compound has been explored as a precursor for the synthesis of biologically active molecules, including potential drug candidates.

In the realm of drug discovery, 3-benzylbenzaldehyde has shown promise as a lead compound for developing anti-cancer agents. Studies have revealed that derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. These findings highlight the potential of 3-benzylbenzaldehyde in the development of novel therapeutic agents.

The aromatic nature of 3-benzylbenzaldehyde also makes it valuable in the fragrance and flavor industries. Its pleasant odor and stability make it an ideal ingredient in perfumes, cosmetics, and food additives. Recent advancements in analytical techniques have enabled precise characterization of its odor profile, allowing for better integration into consumer products.

In conclusion, 3-benzylbenzaldehyde, or CAS No. 52315-08-9, is a multifaceted compound with applications spanning chemistry, materials science, pharmacology, and consumer goods. Its unique structure and reactivity continue to inspire innovative research, driving advancements in various scientific disciplines.